Methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C7H12N2O2.ClH/c1-11-7(10)5-2-3-6(8)9-4-5;/h5H,2-4H2,1H3,(H2,8,9);1H
• InChI Key: PESXKMCPNBSHGM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCC(=NC1)N.Cl
• Molecular Formula: C7H13ClN2O2
• Molecular Weight: 192.64 g/mol
• CAS No.: 146422-38-0

Description

“Methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride” is a chemical compound that belongs to the class of tetrahydropyridines (THPs). THPs have sparked notable interest as an auspicious heterocyclic moiety. They exist in distinct structural isomers, including 1,2,3,4-tetrahydropyridine, 1,2,3,6-tetrahydropyridine, and 2,3,4,5-tetrahydropyridine. Their presence has been identified in both natural products and synthetic pharmaceutical agents.

Synthesis Analysis

Many THP-containing compounds have been synthesized by the inspiration of known bioactive natural products and have been found to possess biologically active properties. For this reason, more innovative methods have been developed for the synthesis of substituted-tetrahydropyridine derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the Inchi Code: 1S/C7H12N2O2.ClH/c1-11-7(10)5-2-3-9-6(8)4-5;/h4-5,9H,2-3,8H2,1H3;1H.

Scientific Research Applications

Synthesis and Chemical Properties

Methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride is involved in various synthetic processes. It has been used in the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, contributing to the development of new polyheterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005). Additionally, it is used in the synthesis of various tetrahydropyridines through reactions like phosphine-catalyzed [4 + 2] annulation (Zhu, Lan, & Kwon, 2003).

Applications in Biochemistry

This compound has been a subject of interest in biochemistry for its potential in modifying amino groups. A study explored the reversible blocking of amino groups using related compounds, providing insights into protein modification processes (Dixon & Perham, 1968).

Photoreactivity Studies

Research on the photochemical dimerization of related compounds, such as 2-aminopyridines, has been conducted. These studies contribute to the understanding of chemical reactions under UV irradiation and have implications in the field of photochemistry (Taylor & Kan, 1963).

Antimicrobial Research

Some derivatives of tetrahydropyridine, similar to this compound, have been synthesized and evaluated for their antimicrobial properties. This demonstrates the potential of these compounds in developing new antimicrobial agents (Shastri & Post, 2019).

Future Directions

The future directions of research on “Methyl 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylate hydrochloride” could involve the development of more innovative methods for the synthesis of substituted-tetrahydropyridine derivatives. Additionally, the use of structure-activity relationship (SAR) studies of newly reported THP derivatives will help shed light on the significance of utilizing THP-containing motifs as lead compounds in drug discovery and design.

Mechanism of Action

Target of Action

Similar compounds, such as mptp, have been found to selectively target dopaminergic neurons .

Mode of Action

Research on similar compounds suggests that they can cross the blood-brain barrier and selectively target specific neurons

Biochemical Pathways

Related compounds have been found to impact pathways associated with neuroinflammation and neuroprotection .

Result of Action

Similar compounds have shown promising neuroprotective and anti-inflammatory properties .

Synthesis routes and methods

Procedure details

2-Amino-3,4,5,6-tetrahydropyridine-5-carboxylic acid HCl (1 g, 5.6 mmol) was suspended in anhydrous methanol (100 ml), and thionyl chloride (0.5 ml, 7 mmol) was added dropwise with stirring at room temperature. The resulting solution was refluxed overnight and then evaporated to dryness in vacuo. The resulting crude white solid was recrystallized from methanol/ether to give white crystals 589 mg (54%) mp 177°-179° C., identified as product by 300 MHz nmr and ir 1733 cm-1. Calculated: C 43.64, H 6.8, N 14.55; found: C 43.63, H 6.75, N 14.56.